2-(4-fluorophenyl)-N-(1-methyl-1H-benzimidazol-2-yl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-(1-methylbenzimidazol-2-yl)acetamide
• InChI: InChI=1S/C16H14FN3O/c1-20-14-5-3-2-4-13(14)18-16(20)19-15(21)10-11-6-8-12(17)9-7-11/h2-9H,10H2,1H3,(H,18,19,21)
• InChI Key: NYWOCERFFPIABG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1NC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C16H14FN3O
• Molecular Weight: 283.30 g/mol

Description

2-(4-fluorophenyl)-N-(1-methyl-1H-benzimidazol-2-yl)acetamide, also known as FMA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. FMA has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenyl)-N-(1-methyl-1H-benzimidazol-2-yl)acetamide involves the inhibition of certain enzymes and receptors in the body. 2-(4-fluorophenyl)-N-(1-methyl-1H-benzimidazol-2-yl)acetamide has been shown to inhibit the activity of the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression. By inhibiting HDAC, 2-(4-fluorophenyl)-N-(1-methyl-1H-benzimidazol-2-yl)acetamide can induce apoptosis in cancer cells and potentially treat neurodegenerative diseases. 2-(4-fluorophenyl)-N-(1-methyl-1H-benzimidazol-2-yl)acetamide has also been shown to bind to the GABA-A receptor, which is involved in the regulation of anxiety and seizures.
Biochemical and Physiological Effects:
2-(4-fluorophenyl)-N-(1-methyl-1H-benzimidazol-2-yl)acetamide has been shown to have various biochemical and physiological effects. In cancer cells, 2-(4-fluorophenyl)-N-(1-methyl-1H-benzimidazol-2-yl)acetamide induces apoptosis by activating caspases, which are enzymes involved in the breakdown of cellular proteins. 2-(4-fluorophenyl)-N-(1-methyl-1H-benzimidazol-2-yl)acetamide has also been shown to increase the expression of certain genes involved in the regulation of cell cycle progression. In the brain, 2-(4-fluorophenyl)-N-(1-methyl-1H-benzimidazol-2-yl)acetamide has been shown to increase the levels of certain neurotransmitters such as GABA and dopamine, which are involved in the regulation of anxiety and mood.

Advantages and Limitations for Lab Experiments

2-(4-fluorophenyl)-N-(1-methyl-1H-benzimidazol-2-yl)acetamide has several advantages for lab experiments. It has a high purity and stability, making it easy to handle and store. 2-(4-fluorophenyl)-N-(1-methyl-1H-benzimidazol-2-yl)acetamide is also soluble in various solvents, allowing for flexibility in experimental design. However, 2-(4-fluorophenyl)-N-(1-methyl-1H-benzimidazol-2-yl)acetamide has some limitations as well. It is relatively expensive compared to other compounds, and its mechanism of action is not fully understood, making it difficult to predict its effects in certain experimental models.

Future Directions

There are several future directions for the study of 2-(4-fluorophenyl)-N-(1-methyl-1H-benzimidazol-2-yl)acetamide. One potential direction is to further investigate its mechanism of action, particularly its interaction with the GABA-A receptor. Another direction is to explore its potential use in combination with other compounds for the treatment of cancer and neurodegenerative diseases. Additionally, 2-(4-fluorophenyl)-N-(1-methyl-1H-benzimidazol-2-yl)acetamide could be studied for its potential use in treating infectious diseases, particularly those caused by antibiotic-resistant strains of bacteria and fungi.
Conclusion:
In conclusion, 2-(4-fluorophenyl)-N-(1-methyl-1H-benzimidazol-2-yl)acetamide is a synthetic compound with potential applications in various fields of scientific research. Its synthesis method is well-established, and it has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research is needed to fully understand its potential applications and mechanisms of action.

Synthesis Methods

The synthesis of 2-(4-fluorophenyl)-N-(1-methyl-1H-benzimidazol-2-yl)acetamide involves the reaction of 2-(4-fluorophenyl)acetic acid with 1-methyl-1H-benzimidazole-2-amine in the presence of a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a catalyst such as DMAP (4-dimethylaminopyridine). The reaction yields 2-(4-fluorophenyl)-N-(1-methyl-1H-benzimidazol-2-yl)acetamide as a white solid with a purity of over 99%.

Scientific Research Applications

2-(4-fluorophenyl)-N-(1-methyl-1H-benzimidazol-2-yl)acetamide has been studied for its potential applications in various fields, including cancer research, neuroscience, and infectious diseases. In cancer research, 2-(4-fluorophenyl)-N-(1-methyl-1H-benzimidazol-2-yl)acetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. 2-(4-fluorophenyl)-N-(1-methyl-1H-benzimidazol-2-yl)acetamide has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, 2-(4-fluorophenyl)-N-(1-methyl-1H-benzimidazol-2-yl)acetamide has been shown to have antimicrobial activity against various bacterial and fungal strains.